Cas no 52067-36-4 (1-(4-ethoxyphenyl)ethan-1-ol)

• Product Name: 1-(4-ethoxyphenyl)ethan-1-ol
• CAS No: 52067-36-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD08062382
• CID: 860429
• PubChem ID: 13891147
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxyphenyl)ethanol
• 1-(4-ETHOXYPHENYL)ETHAN-1-OL
• (+-)-4-Aethoxy-1-(1-hydroxy-aethyl)-benzol
• 1-(4-Aethoxy-phenyl)-aethanol
• 1-(4'-ethoxyphenyl)ethanol
• 1-(4-ethoxyphenyl)ethyl alcohol
• EN300-295742
• STK925959
• MFCD08062382
• CCA06736
• 1-(4-Ethoxyphenyl )ethan-1-ol
• G73673
• (R)-1-(4-EThoxyophenyl)ethanol
• CS-0378137
• 52067-36-4
• SCHEMBL6055189
• DTXSID70551918
• AKOS000126938
• DB-311041
• AS-75868
• AKOS016380602
• 1-(4-ethoxyphenyl)ethan-1-ol

• MDL： MFCD08062382
• Inchi： 1S/C10H14O2/c1-3-12-10-6-4-9(5-7-10)8(2)11/h4-8,11H,3H2,1-2H3
• InChI Key： GKGQWBJLOYXULB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C)O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.032
• Melting Point: 46-47℃
• Boiling Point: 270.869°C at 760 mmHg
• Flash Point: 113.175°C
• Refractive Index: 1.516
• PSA: 29.46000
• LogP: 2.13860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxyphenyl)ethan-1-ol

Introduction to 1-(4-ethoxyphenyl)ethan-1-ol (CAS No. 52067-36-4)

1-(4-ethoxyphenyl)ethan-1-ol, also known by its CAS number 52067-36-4, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of an ethoxyphenyl group attached to an ethanol moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable reagent in both academic research and industrial processes.

The molecular formula of 1-(4-ethoxyphenyl)ethan-1-ol is C₁₀H₁₄O₂, and it has a molecular weight of approximately 170.21 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water and excellent solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and integrate into various chemical reactions and formulations.

In the pharmaceutical industry, 1-(4-ethoxyphenyl)ethan-1-ol has shown promise as an intermediate in the synthesis of several bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of 1-(4-ethoxyphenyl)ethan-1-ol in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising candidate for further drug development.

Beyond pharmaceutical applications, 1-(4-ethoxyphenyl)ethan-1-ol has also been investigated for its potential in materials science. Its unique combination of aromatic and alcohol functionalities makes it suitable for use as a building block in the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science in 2022 demonstrated that 1-(4-ethoxyphenyl)ethan-1-ol-based polymers exhibited excellent thermal stability and mechanical strength, making them ideal for use in high-performance applications such as aerospace and automotive industries.

In the realm of chemical synthesis, 1-(4-ethoxyphenyl)ethan-1-ol serves as a versatile reagent that can participate in a wide range of reactions. Its alcohol functionality can be readily converted into other functional groups through reactions such as esterification, etherification, and oxidation. Additionally, the ethoxyphenyl group can undergo substitution reactions to introduce various substituents, expanding the range of possible derivatives. This versatility has made 1-(4-ethoxyphenyl)ethan-1-ol a popular choice for synthetic chemists working on complex molecule synthesis.

The safety profile of 1-(4-ethoxyphenyl)ethan-1-ol is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many organic compounds, it can pose hazards if mishandled. Safety data sheets (SDS) recommend using appropriate personal protective equipment (PPE), such as gloves and goggles, when handling this compound to minimize exposure risks.

In conclusion, 1-(4-ethoxyphenyl)ethan-1-ol (CAS No. 52067-36-4) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique molecular structure and favorable chemical properties make it an invaluable reagent in both research and industrial settings. As ongoing research continues to uncover new uses and derivatives, the importance of this compound is likely to grow even further.